73-31-4

Melatonin

In Stock

• CAS RN:
• 73-31-4

• Formula:
• C13H16N2O2

• InChI:
• InChI=1S/C13H16N2O2/c1-9(16)14-6-5-10-8-15-13-4-3-11(17-2)7-12(10)13/h3-4,7-8,15H,5-6H2,1-2H3,(H,14,16)

• InChIKey:
• DRLFMBDRBRZALE-UHFFFAOYSA-N

• Agonist at melatonin MT1 and MT2 receptors. Endogenous hormone important in the control of the circadian rhythm. Wide range of pathophysiological functions including antioxidative and immunomodulatory effects.
  Melatonin is an indoleamine neurohormone whose levels vary in a daily cycle, thereby allowing the entrainment of the circadian rhythms of several biological functions in animals, plants, and microbes. Many biological effects of melatonin are transduced through melatonin receptors, including the MT1, MT2, and MT3 subtypes. Melatonin also acts as a powerful antioxidant that protects lipids, proteins, and DNA against oxidative damage. Glutathione peroxidase, superoxide dismutases, and catalase are upregulated by melatonin, and melatonin scavenges free radicals as a terminal antioxidant.
  Melatonin, also known as circadin or melatol, belongs to the class of organic com...

1-Chloro-2-ethynylbenzene

In Stock

• CAS RN:
• 873-31-4

• Formula:
• C8H5Cl

• InChI:
• InChI=1S/C8H5Cl/c1-2-7-5-3-4-6-8(7)9/h1,3-6H

• InChIKey:
• DGLHLIWXYSGYBI-UHFFFAOYSA-N

• 1-Chloro-2-ethynylbenzene is a chlorinated benzene derivative.
  
  

Phenprobamate

In Stock

• CAS RN:
• 673-31-4

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c11-10(12)13-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,11,12)

• InChIKey:
• CAMYKONBWHRPDD-UHFFFAOYSA-N

• Phenprobamate is a member of benzenes.

3-Chloro-4,5-bis[(3,4-dichlorobenzyl)sulfanyl]pyridazine

• CAS RN:
• 5273-31-4

• Formula:
• C18H11Cl5N2S2

• InChI:
• InChI=1S/C18H11Cl5N2S2/c19-12-3-1-10(5-14(12)21)8-26-16-7-24-25-18(23)17(16)27-9-11-2-4-13(20)15(22)6-11/h1-7H,8-9H2

• InChIKey:
• DAPJKSHQYAJFST-UHFFFAOYSA-N

• 3-Chloro-4,5-bis[(3,4-dichlorobenzyl)sulfanyl]pyridazine is a useful research compound. Its molecular formula is C18H11Cl5N2S2 and its molecular weight is 496.7 g/mol. The purity is usually 95%.

1-Ethyl-1H-benzoimidazole-2-thiol

In Stock

• CAS RN:
• 39573-31-4

• Formula:
• C9H10N2S

• InChI:
• InChI=1S/C9H10N2S/c1-2-11-8-6-4-3-5-7(8)10-9(11)12/h3-6H,2H2,1H3,(H,10,12)

• InChIKey:
• UAVKJJWZLWPSMK-UHFFFAOYSA-N

• 1-Ethyl-1H-benzoimidazole-2-thiol is a useful research compound. Its molecular formula is C9H10N2S and its molecular weight is 178.26 g/mol. The purity is usually 95%.

1-(Acetamido(1H-indol-2-yl)methyl) 3-ethyl 2-ethylmalonate

Usually In Stock

• CAS RN:
• 13373-31-4

• Formula:
• C18H22N2O5

• InChI:
• InChI=1S/C18H22N2O5/c1-4-13(17(22)24-5-2)18(23)25-16(19-11(3)21)15-10-12-8-6-7-9-14(12)20-15/h6-10,13,16,20H,4-5H2,1-3H3,(H,19,21)

• InChIKey:
• ZBXTVCLATWMAHY-UHFFFAOYSA-N

• 1-(Acetamido(1H-indol-2-yl)methyl) 3-ethyl 2-ethylmalonate is a useful research compound. Its molecular formula is C18H22N2O5 and its molecular weight is 346.383. The purity is usually 95%.

20,21-Dihydroxycholesterol

• CAS RN:
• 26273-31-4

• Formula:
• C27H46O3

• InChI:
• InChI=1S/C27H46O3/c1-18(2)6-5-13-27(30,17-28)24-10-9-22-21-8-7-19-16-20(29)11-14-25(19,3)23(21)12-15-26(22,24)4/h7,18,20-24,28-30H,5-6,8-17H2,1-4H3/t20-,21-,22-,23-,24-,25-,26-,27+/m0/s1

• InChIKey:
• XSWNHJBXPSAEBX-MGNSQDQZSA-N

• 20,21-Dihydroxycholesterol, also known as 20,21-Dihydroxycholesterol, is a useful research compound. Its molecular formula is C27H46O3 and its molecular weight is 418.7 g/mol. The purity is usually 95%.

Glycerol 1,3-dipropionate

Usually In Stock

• CAS RN:
• 18373-31-4

• Formula:
• C9H16O5

• InChI:
• InChI=1S/C9H16O5/c1-3-8(11)13-5-7(10)6-14-9(12)4-2/h7,10H,3-6H2,1-2H3

• InChIKey:
• BQNHSMJWMBBIEQ-UHFFFAOYSA-N

• Glycerol 1,3-dipropionate is a useful research compound. Its molecular formula is C9H16O5 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

6-Chloro-1-tetralone

In Stock

• CAS RN:
• 26673-31-4

• Formula:
• C10H9ClO

• InChI:
• InChI=1S/C10H9ClO/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6H,1-3H2

• InChIKey:
• WQKHERPPDYPMNX-UHFFFAOYSA-N

• 6-Chloro-1-tetralone is an important intermediate for the synthesis of pharmaceutical compounds.

5-(1-Methyl-1,2,3,6-tetrahydro-pyridin-4-YL)-1H-indole

Usually In Stock

• CAS RN:
• 885273-31-4

• Formula:
• C14H16N2

• InChI:
• InChI=1S/C14H16N2/c1-16-8-5-11(6-9-16)12-2-3-14-13(10-12)4-7-15-14/h2-5,7,10,15H,6,8-9H2,1H3

• InChIKey:
• NLIAPQZSGWHLDK-UHFFFAOYSA-N

• 5-(1-Methyl-1,2,3,6-tetrahydro-pyridin-4-YL)-1H-indole is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.

N-(thiazol-2-yl)-2-((1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 893373-31-4

• Formula:
• C15H14N4OS2

• InChI:
• InChI=1S/C15H14N4OS2/c1-11-4-2-3-5-12(11)19-8-6-17-15(19)22-10-13(20)18-14-16-7-9-21-14/h2-9H,10H2,1H3,(H,16,18,20)

• InChIKey:
• TWWNJOWKXCULLR-UHFFFAOYSA-N

• N-(thiazol-2-yl)-2-((1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H14N4OS2 and its molecular weight is 330.42. The purity is usually 95%.

2-Amino-N-(3-fluoro-benzyl)-acetamide

Usually In Stock

• CAS RN:
• 864273-31-4

• Formula:
• C9H11FN2O

• InChI:
• InChI=1S/C9H11FN2O/c10-8-3-1-2-7(4-8)6-12-9(13)5-11/h1-4H,5-6,11H2,(H,12,13)

• InChIKey:
• QAFSLGXBXVYBFR-UHFFFAOYSA-N

• 2-Amino-N-(3-fluoro-benzyl)-acetamide is a useful research compound. Its molecular formula is C9H11FN2O and its molecular weight is 182.19 g/mol. The purity is usually 95%.

2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone

In Stock

• CAS RN:
• 128073-31-4

• Formula:
• C6H7BrF2O

• InChI:
• InChI=1S/C6H7BrF2O/c1-5(4(10)2-7)3-6(5,8)9/h2-3H2,1H3

• InChIKey:
• BZRNEASAKFDGKW-UHFFFAOYSA-N

• 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone, also known as 2-Bromo-1-(2,2-difluoro-1-methylcyclopropyl)ethanone, is a useful research compound. Its molecular formula is C6H7BrF2O and its molecular weight is 213.02 g/mol. The purity is usually 95%.

1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene

In Stock

• CAS RN:
• 1378873-31-4

• Formula:
• C8H7BrFNO2

• 1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene is a useful research compound. Its molecular formula is C8H7BrFNO2 and its molecular weight is 248. The purity is usually 95%.

4-(4-chloro-1H-pyrazol-1-yl)-2-methylbenzaldehyde

In Stock

• CAS RN:
• 1247173-31-4

• Formula:
• C11H9ClN2O

• InChI:
• InChI=1S/C11H9ClN2O/c1-8-4-11(3-2-9(8)7-15)14-6-10(12)5-13-14/h2-7H,1H3

• InChIKey:
• ZTDCXXRIVARRJV-UHFFFAOYSA-N

• 4-(4-chloro-1H-pyrazol-1-yl)-2-methylbenzaldehyde is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.66. The purity is usually 95%.

4-(3-(Trifluoromethyl)pyrrolidin-1-yl)aniline

In Stock

• CAS RN:
• 1881973-31-4

• Formula:
• C11H13F3N2

• InChI:
• InChI=1S/C11H13F3N2/c12-11(13,14)8-5-6-16(7-8)10-3-1-9(15)2-4-10/h1-4,8H,5-7,15H2

• InChIKey:
• MDPACXBKVLKQNF-UHFFFAOYSA-N

• 4-(3-(Trifluoromethyl)pyrrolidin-1-yl)aniline is a useful research compound. Its molecular formula is C11H13F3N2 and its molecular weight is 230.23 g/mol. The purity is usually 95%.

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014073-31-4

• Formula:
• C16H16F3N5OS

• InChI:
• InChI=1S/C16H16F3N5OS/c1-23-8-12(14(22-23)25-3)13-20-21-15(24(13)2)26-9-10-5-4-6-11(7-10)16(17,18)19/h4-8H,9H2,1-3H3

• InChIKey:
• RVNYXMFOFUETOL-UHFFFAOYSA-N

• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C16H16F3N5OS and its molecular weight is 383.39. The purity is usually 95%.

N-(3-chloro-4-methoxyphenyl)-4-(3-methoxypyrrolidin-1-yl)benzamide

In Stock

• CAS RN:
• 1797873-31-4

• Formula:
• C19H21ClN2O3

• InChI:
• InChI=1S/C19H21ClN2O3/c1-24-16-9-10-22(12-16)15-6-3-13(4-7-15)19(23)21-14-5-8-18(25-2)17(20)11-14/h3-8,11,16H,9-10,12H2,1-2H3,(H,21,23)

• InChIKey:
• RLNOYVBQEDUQSX-UHFFFAOYSA-N

• N-(3-chloro-4-methoxyphenyl)-4-(3-methoxypyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C19H21ClN2O3 and its molecular weight is 360.84. The purity is usually 95%.

1-[2-(Difluoromethyl)-2,6-dimethylmorpholin-4-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2109873-31-4

• Formula:
• C10H15F2NO2

• InChI:
• InChI=1S/C10H15F2NO2/c1-4-8(14)13-5-7(2)15-10(3,6-13)9(11)12/h4,7,9H,1,5-6H2,2-3H3

• InChIKey:
• YDMGGXONDNYRPH-UHFFFAOYSA-N

• 1-[2-(Difluoromethyl)-2,6-dimethylmorpholin-4-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C10H15F2NO2 and its molecular weight is 219.232. The purity is usually 95%.

BDP 630/650 maleimide

Usually In Stock

• CAS RN:
• 2183473-31-4

• Formula:
• C29H23BF2N4O4S

• InChI:
• InChI=1S/C29H23BF2N4O4S/c31-30(32)35-21(7-8-22(35)18-23-9-12-25(36(23)30)26-2-1-17-41-26)6-3-20-4-10-24(11-5-20)40-19-27(37)33-15-16-34-28(38)13-14-29(34)39/h1-14,17-18H,15-16,19H2,(H,33,37)/b6-3+

• InChIKey:
• LMIIPOTZFMFCQX-ZZXKWVIFSA-O

• BDP 630/650 is a far red emitting borondipyrromethene based fluorophore for the Cyanine5 channel. Because of its relatively long lifetime of the excited state, this dye is particularly useful for fluorescence lifetime related measurements. The reactive maleimide moiety allows to attach the dye to thiol groups in biomolecules, especially proteins and peptides.

N,N'-Di-Boc-1,4-butanediamine

• CAS RN:
• 33545-97-0; 873-31-4

• Formula:
• C14H28N2O4

• InChI:
• InChI=1S/C14H28N2O4/c1-13(2,3)19-11(17)15-9-7-8-10-16-12(18)20-14(4,5)6/h7-10H2,1-6H3,(H,15,17)(H,16,18)

• InChIKey:
• OWOZLAYXMYQYNC-UHFFFAOYSA-N

• N,N'-Di-Boc-1,4-butanediamine is a useful research compound. Its molecular formula is C14H28N2O4 and its molecular weight is 288.388. The purity is usually 95%.